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Compound of Interest

Compound Name: VK3-OCH3

Cat. No.: B1683836

For Researchers, Scientists, and Drug Development Professionals

Introduction

VK3-0OCHa3, also known as 2-[(2-methoxyethyl)thio]-3-methyl-1,4-naphthalenedione, is a
synthetic analog of Vitamin K3 (Menadione).[1][2] It has demonstrated potent and selective
antitumor activity, particularly against neuroblastoma cells, with significantly less cytotoxicity
towards normal cells.[1][3][4][5] The mechanism of action is believed to involve the
upregulation of heme oxygenase-1 (HO-1), leading to the induction of apoptosis and cell cycle
arrest at the G2/M phase.[1][3][4] Given its therapeutic potential, precise and reliable
preparation of VK3-OCHS3 stock solutions is critical for reproducible in vitro and in vivo studies.

These application notes provide detailed protocols for the preparation and storage of VK3-
OCHS3 stock solutions to ensure stability and efficacy for research applications.

Physicochemical Properties

VK3-OCHa3 is a light orange to dark orange crystalline solid.[1] A summary of its key properties
is provided below.
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Property Value Reference
Molecular Formula C14H1403S [6]
Molecular Weight 262.3 g/mol [6]

Purity >98% (HPLC) [1][6]
Appearance Crystalline solid [6]

CAS Number 255906-59-3 [6]

Solubility Data

The solubility of VK3-OCH3 in various common laboratory solvents is crucial for the
preparation of stock solutions. The following table summarizes the reported solubility data.
Dimethyl sulfoxide (DMSO) is the recommended solvent for achieving high concentration stock

solutions.
Solvent Solubility Reference
DMF 30 mg/mL [6]
DMSO 10 mg/mL, 25 mg/mL [1][2][6]
Ethanol 5 mg/mL [6]
DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [6]

Note: Sonication may be required to achieve complete dissolution in DMSO.[2]

Experimental Protocol: Preparation of a 10 mM VK3-
OCHa3 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of VK3-OCH3 in DMSO, a
commonly used concentration for cell-based assays.

Materials:

o VK3-OCH3 powder (=98% purity)
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Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
Sterile, amber microcentrifuge tubes or cryovials
Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-weighing Preparation: Before handling VK3-OCH3, ensure you are wearing appropriate
personal protective equipment (PPE), including a lab coat, gloves, and safety glasses.

Weighing VK3-OCH3: Tare a sterile 1.5 mL amber microcentrifuge tube on a calibrated
analytical balance. Carefully weigh out 2.623 mg of VK3-OCH3 powder directly into the tube.

Solvent Addition: Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the
VK3-OCH3 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. If dissolution is slow, brief sonication in a water bath can be used to
aid the process.[2] Visually inspect the solution to ensure no particulate matter remains.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-
50 uL) in sterile, amber cryovials to avoid repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name (VK3-OCH3), concentration
(10 mM), solvent (DMSO), preparation date, and your initials.

Storage: Store the aliquots at -20°C for long-term storage (months to years) or at -80°C for
extended stability.[2] For short-term storage (days to weeks), 2-8°C can be used.[1]

Storage and Stability
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Proper storage of both the solid compound and its stock solutions is essential to maintain the
integrity and activity of VK3-OCH3.

Storage ]
Form Duration Reference
Temperature
Solid Powder -20°C > 4 years [2][6]
2-8°C Short-term [1]
In Solvent (e.g.,
-80°C > 1 year [2]
DMSO)
Long-term (months to
-20°C [7]

years)

Key Stability Considerations:
 Light Sensitivity: VK3-OCHS3 should be stored in dark or amber vials to protect it from light.

o Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles of the stock solution, as this can lead
to degradation. Aliquoting into single-use volumes is highly recommended.

e Hygroscopicity: While not explicitly stated for VK3-OCHS3, related Vitamin K3 compounds are
sensitive to humidity.[8][9] It is good practice to store the solid powder in a dry, dark place.[7]

Safety and Handling Precautions

VK3-OCHa3 is classified as a hazardous substance. Users should consult the Safety Data
Sheet (SDS) provided by the supplier before handling.

o Hazard Statements: H400 (Very toxic to aquatic life).

e Precautionary Statements: P273 (Avoid release to the environment), P391 (Collect spillage),
P501 (Dispose of contents/container in accordance with local regulations).

o Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves,
and safety glasses or goggles when handling VK3-OCH3.
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e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of the powder. Avoid contact with skin and eyes.

» Disposal: Dispose of waste materials according to institutional and local environmental
regulations.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the known signaling pathway affected by VK3-OCH3 and the
experimental workflow for stock solution preparation.

Apoptosis Induction
targets Neuroblastoma Heme Oxygenasg-l (HO-1)
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Click to download full resolution via product page

Caption: Signaling pathway of VK3-OCH3 in neuroblastoma cells.
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Preparation
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to Dissolve

Storage

4. Aliquot into
Single-Use Vials

5. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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